Cas no 425427-30-1 (Methyl N-(4-ethoxyphenyl)-N-(4-methylphenyl)sulfonylglycinate)

• Product Name: Methyl N-(4-ethoxyphenyl)-N-(4-methylphenyl)sulfonylglycinate
• CAS No: 425427-30-1
• MF: C₁₈H₂₁NO₅S
• MW: 363.428044080734
• MDL: MFCD02218754
• CID: 4714132
• Update Time: 2025-06-09

Methyl N-(4-ethoxyphenyl)-N-(4-methylphenyl)sulfonylglycinate Chemical and Physical Properties

Names and Identifiers

• Methyl N-(4-ethoxyphenyl)-N-[(4-methylphenyl)sulfonyl]glycinate
• BAS 02202404
• CBMicro_002780
• Oprea1_606712
• Oprea1_407812
• SMSF0016687
• CB04415
• methyl 2-(4-ethoxy-N-(4-methylphenyl)sulfonylanilino)acetate
• [(4-Ethoxy-phenyl)-(toluene-4-sulfonyl)-amino]-acetic acid methyl ester
• glycine, N-(4-ethoxyphenyl)-N-[(4-methylphenyl)sulfonyl]-, methyl ester
• Methyl N-(4-ethoxyphenyl)-N-(4-methylphenyl)sulfonylglycinate

• MDL： MFCD02218754
• Inchi： 1S/C18H21NO5S/c1-4-24-16-9-7-15(8-10-16)19(13-18(20)23-3)25(21,22)17-11-5-14(2)6-12-17/h5-12H,4,13H2,1-3H3
• InChI Key： MNFLSUZGQQQKDC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N(CC(=O)OC)C1C=CC(=CC=1)OCC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 514
• Topological Polar Surface Area: 81.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl N-(4-ethoxyphenyl)-N-(4-methylphenyl)sulfonylglycinate

Research Brief on Methyl N-(4-ethoxyphenyl)-N-(4-methylphenyl)sulfonylglycinate (CAS: 425427-30-1)

Methyl N-(4-ethoxyphenyl)-N-(4-methylphenyl)sulfonylglycinate (CAS: 425427-30-1) is a sulfonamide derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been investigated for its biological activity, particularly in the context of enzyme inhibition and signal transduction modulation. Recent studies have explored its synthesis, mechanism of action, and potential as a lead compound for drug development.

The synthesis of Methyl N-(4-ethoxyphenyl)-N-(4-methylphenyl)sulfonylglycinate involves a multi-step process that includes the sulfonylation of glycine derivatives followed by esterification. Researchers have optimized the reaction conditions to improve yield and purity, making it feasible for large-scale production. The compound's structural elucidation has been confirmed using advanced spectroscopic techniques such as NMR and mass spectrometry, ensuring its chemical integrity and reproducibility in research settings.

In terms of biological activity, Methyl N-(4-ethoxyphenyl)-N-(4-methylphenyl)sulfonylglycinate has demonstrated promising inhibitory effects on specific enzymes involved in inflammatory pathways. Recent in vitro studies have shown that the compound effectively targets cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), key enzymes in the arachidonic acid cascade. These findings suggest its potential as a dual inhibitor for the treatment of inflammatory diseases, offering a novel approach to reducing side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Further investigations into the compound's pharmacokinetic properties have revealed favorable absorption and distribution profiles. Preclinical studies in animal models have indicated that Methyl N-(4-ethoxyphenyl)-N-(4-methylphenyl)sulfonylglycinate exhibits good oral bioavailability and a reasonable half-life, making it a viable candidate for further development. However, challenges such as metabolic stability and potential drug-drug interactions require additional optimization and safety assessments.

The therapeutic potential of Methyl N-(4-ethoxyphenyl)-N-(4-methylphenyl)sulfonylglycinate extends beyond inflammation. Preliminary data suggest its applicability in oncology, where it has shown cytotoxic effects on certain cancer cell lines. Researchers are currently exploring its mechanism of action in cancer cells, with a focus on apoptosis induction and cell cycle arrest. These findings open new avenues for the development of targeted therapies, particularly for cancers with limited treatment options.

In conclusion, Methyl N-(4-ethoxyphenyl)-N-(4-methylphenyl)sulfonylglycinate (CAS: 425427-30-1) represents a promising compound with multifaceted biological activities. Its dual inhibitory effects on inflammatory enzymes and potential anticancer properties highlight its versatility as a therapeutic agent. Future research should focus on optimizing its pharmacokinetic profile, conducting comprehensive toxicity studies, and exploring its efficacy in clinical settings. The compound's unique chemical structure and biological activity make it a valuable subject for ongoing research in the field of chemical biology and drug discovery.